Cas no 16880-26-5 (5-(2-aminoethyl)-1,2-oxazol-3-ol)

• Product Name: 5-(2-aminoethyl)-1,2-oxazol-3-ol
• CAS No: 16880-26-5
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 221299
• PubChem ID: 432117
• Update Time: 2025-06-08

5-(2-aminoethyl)-1,2-oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(2-aminoethyl)-
• 3-Isoxazolol,5-(2-aminoethyl)- (8CI)
• Homomuscimol
• 5-(2-aminoethyl)-1,2-oxazol-3-ol
• 3-hydroxy-5-(2-aminoethyl)isoxazole
• AKOS006364636
• 5-(2-Aminoethyl)isoxazol-3(2H)-one
• EN300-1707977
• 16880-26-5

• Inchi： 1S/C5H8N2O2/c6-2-1-4-3-5(8)7-9-4/h3H,1-2,6H2,(H,7,8)
• InChI Key： BBXKZVVSSHFHRQ-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CCN

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-(2-aminoethyl)-1,2-oxazol-3-ol

Introduction to 5-(2-aminoethyl)-1,2-oxazol-3-ol (CAS No. 16880-26-5)

5-(2-aminoethyl)-1,2-oxazol-3-ol, identified by the chemical formula CAS No. 16880-26-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic alcohol, featuring an oxazole ring substituted with an aminoethyl group, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The oxazole core is a privileged scaffold in drug discovery, known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a valuable building block for the development of novel therapeutic agents.

The compound’s structure, characterized by a 5-(2-aminoethyl)-1,2-oxazol-3-ol moiety, positions it as a candidate for further functionalization. The presence of both an amino group and a hydroxyl group provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This flexibility has made it a subject of interest in academic and industrial research labs aiming to explore new drug candidates for various therapeutic indications.

Recent advancements in synthetic methodologies have enhanced the accessibility of 5-(2-aminoethyl)-1,2-oxazol-3-ol, facilitating its incorporation into more complex molecular architectures. Researchers have leveraged transition-metal-catalyzed cross-coupling reactions and organometallic chemistry to introduce diverse substituents onto the oxazole ring. Such modifications have led to the discovery of compounds with enhanced bioactivity, including potential applications in anti-inflammatory, antimicrobial, and anticancer therapies.

In the context of medicinal chemistry, the 5-(2-aminoethyl)-1,2-oxazol-3-ol scaffold has been explored for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in chronic diseases. The aminoethyl side chain enhances solubility and bioavailability, which are critical factors in drug design. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, improving binding affinity.

The pharmaceutical industry has been particularly interested in 5-(2-aminoethyl)-1,2-oxazol-3-ol due to its potential as a prodrug or intermediate for the synthesis of more complex molecules. Prodrug strategies leverage pharmacophores like this one to improve drug delivery systems, ensuring targeted release and reduced toxicity. Furthermore, the oxazole ring’s stability under physiological conditions makes it an attractive component in long-circulating formulations.

Recent studies have highlighted the role of 5-(2-aminoethyl)-1,2-oxazol-3-ol in developing novel antimicrobial agents. The oxazole core has been shown to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. The introduction of an aminoethyl group further enhances these effects by improving membrane permeability and target specificity. Such findings underscore the compound’s significance in addressing antibiotic resistance challenges.

Beyond its therapeutic applications, 5-(2-aminoethyl)-1,2-oxazol-3-ol has found utility in materials science and agrochemical research. Its structural motifs have been incorporated into polymers and coatings that exhibit unique physicochemical properties. These include biodegradability and enhanced mechanical strength, making them suitable for sustainable applications.

The synthesis of 5-(2-aminoethyl)-1,2-oxazol-3-ol typically involves multi-step organic transformations starting from readily available precursors such as ethylene oxide and glyoxylic acid derivatives. Advances in flow chemistry have enabled more efficient production processes, reducing reaction times and improving yields. Such innovations are crucial for scaling up production while maintaining cost-effectiveness.

In conclusion,5-(2-aminoethyl)-1,2-oxazol-3-ol (CAS No. 16880-26-5) represents a versatile intermediate with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As research continues to uncover new synthetic pathways and biological activities,5-(2-aminoethyl)-1,2-oxazol-3-ol is poised to remain a cornerstone compound in modern chemical biology.